Cas no 402946-50-3 (4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 402946-50-3
• MF: C₁₈H₁₆IN₃O
• MW: 417.243616104126
• CID: 6072106
• PubChem ID: 5203982
• Update Time: 2025-06-09

4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• (E)-4-((4-iodobenzylidene)amino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-4-[[(4-iodophenyl)methylene]amino]-1,5-dimethyl-2-phenyl-
• Oprea1_551484
• (E)-4-((4-iodobenzylidene)amino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• AKOS002233940
• F0856-0428
• Oprea1_751032
• 402946-50-3
• 4-[(E)-[(4-iodophenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 4-[(4-iodophenyl)methylideneamino]-1,5-dimethyl-2-phenylpyrazol-3-one

• Inchi： 1S/C18H16IN3O/c1-13-17(20-12-14-8-10-15(19)11-9-14)18(23)22(21(13)2)16-6-4-3-5-7-16/h3-12H,1-2H3
• InChI Key： BOFVSAQBGFAFKF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(N=CC2=CC=C(I)C=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 417.03381g/mol
• Monoisotopic Mass: 417.03381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 470.8±55.0 °C(Predicted)
• pka: 8.10±0.20(Predicted)

Additional information on 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

Introduction to 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 402946-50-3)

4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one, identified by its CAS number 402946-50-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolone class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as an imine moiety and aromatic rings contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one features a central pyrazolone ring substituted with various alkyl and aryl groups. The (E)-configuration of the imine bond enhances its electronic distribution, influencing its interaction with biological targets. Specifically, the 4-iodophenyl substituent introduces a halogen atom that can participate in various chemical reactions, including cross-coupling reactions commonly employed in organic synthesis. This feature makes the compound valuable for constructing more complex molecules through palladium-catalyzed transformations.

In recent years, there has been growing interest in pyrazolone derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds within this class exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The 1,5-dimethyl and 2-phenyl substituents in the pyrazolone core contribute to the molecule's stability and solubility, which are critical factors for its potential use in pharmaceutical formulations. Furthermore, the 2,3-dihydro moiety suggests a conformational flexibility that may enhance binding affinity to biological receptors.

One of the most compelling aspects of 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one is its potential role as a scaffold for drug development. Researchers have leveraged similar pyrazolone structures to design molecules with enhanced efficacy and reduced side effects. For instance, modifications to the aromatic rings or the imine group can fine-tune the pharmacokinetic profile of these compounds. The iodophenyl group serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores.

Recent advancements in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular docking simulations have been used to predict how 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one might bind to enzymes or receptors involved in disease pathways. These studies have provided insights into its potential mechanisms of action and highlighted its suitability for targeting specific pathological processes. For example, preliminary data suggest that this compound may interfere with inflammatory signaling pathways by modulating key transcription factors.

The synthesis of 4-(E)-(4-iodophenyl)methylideneamino-1,5-dimethyl-2-phenyl-2,3-dihydro-hydropyrazolone (CAS No. 40294650) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions to form the pyrazolone core followed by functional group interconversions to introduce the desired substituents. The use of protecting groups is often necessary to prevent unwanted side reactions during synthesis. Given its structural complexity, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm the compound's identity and purity.

In conclusion, 4-(E)-(4-Iodophenyl)methylideneamino - 1 ,5 - dimethyl - 2 - phenyl - 2 ,3 - dihydro - 1 H - pyrazol - 3 - one ( CAS No . 40 2946 - 50 - 3 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , combined with its reactivity , make it an attractive candidate for further exploration in drug discovery . As our understanding of molecular interactions continues to evolve , compounds like this one will play a crucial role in developing novel therapeutic strategies.